Cas no 2034359-72-1 ((4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone)

(4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone is a fluorinated heterocyclic compound featuring a piperidine core and a pyridine-tetrahydrofuran hybrid structure. Its key advantages include the presence of difluoropiperidine, which enhances metabolic stability and lipophilicity, potentially improving bioavailability. The tetrahydrofuran-3-yloxy substituent introduces conformational rigidity, influencing binding affinity in medicinal chemistry applications. This compound is of interest in pharmaceutical research, particularly as a building block for kinase inhibitors or CNS-targeted therapeutics due to its balanced polarity and structural diversity. The fluorine atoms further contribute to its utility in PET imaging or as a probe in biochemical studies. Its synthetic versatility allows for further functionalization, making it valuable in drug discovery.
(4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone structure
2034359-72-1 structure
Product Name:(4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone
CAS No:2034359-72-1
MF:C15H18F2N2O3
MW:312.311830997467
CID:5991280
PubChem ID:92083402
Update Time:2025-05-28

(4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4,4-difluoropiperidin-1-yl)-[2-(oxolan-3-yloxy)pyridin-3-yl]methanone
    • (4,4-difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone
    • 3-(4,4-difluoropiperidine-1-carbonyl)-2-(oxolan-3-yloxy)pyridine
    • 2034359-72-1
    • AKOS026689503
    • F6475-0905
    • (4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone
    • Inchi: 1S/C15H18F2N2O3/c16-15(17)4-7-19(8-5-15)14(20)12-2-1-6-18-13(12)22-11-3-9-21-10-11/h1-2,6,11H,3-5,7-10H2
    • InChI Key: HVTMHZQKFLYOMS-UHFFFAOYSA-N
    • SMILES: FC1(CCN(C(C2=CC=CN=C2OC2COCC2)=O)CC1)F

Computed Properties

  • Exact Mass: 312.12854876g/mol
  • Monoisotopic Mass: 312.12854876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.7Ų

(4,4-Difluoropiperidin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone Pricemore >>

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